Cas no 125362-06-3 (Adenosine,5'-amino-3',5'-dideoxy-3'-fluoro- (9CI))

Adenosine,5'-amino-3',5'-dideoxy-3'-fluoro- (9CI) structure

125362-06-3 structure

Product Name:Adenosine,5'-amino-3',5'-dideoxy-3'-fluoro- (9CI)

CAS No:125362-06-3

MF:C₁₀H₁₃FN₆O₂

MW:268.247624158859

CID:212337

PubChem ID:451616

Update Time:2025-04-19

Adenosine,5'-amino-3',5'-dideoxy-3'-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

- Adenosine,5'-amino-3',5'-dideoxy-3'-fluoro- (9CI)
- (2R,3S,4S,5R)-5-(aminomethyl)-2-(6-aminopurin-9-yl)-4-fluorooxolan-3-ol
- 125362-06-3
- Adenosine, 5'-amino-3',5'-dideoxy-3'-fluoro-
- (2R,3S,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(aminomethyl)-4-fluorooxolan-3-ol
- DTXSID90154743
- (2R,3S,4S,5R)-2-(6-Amino-9H-purin-9-yl)-5-(aminomethyl)-4-fluorotetrahydrofuran-3-ol
- 5'-Amino-3'-fluoro-3'-deoxyadenosine
- (2R,3S,4S,5R)-5-(aminomethyl)-2-(6-aminopurin-9-yl)-4-fluoro-tetrahydrofuran-3-ol
- 3',5'-Dideoxy-5'-amino-3'-fluoroadenosine
- 5'-NH2-3'-F-3'-dA
- Inchi： 1S/C10H13FN6O2/c11-5-4(1-12)19-10(7(5)18)17-3-16-6-8(13)14-2-15-9(6)17/h2-5,7,10,18H,1,12H2,(H2,13,14,15)/t4-,5-,7-,10-/m1/s1
- InChI Key： JAVBHBHAMQYQAN-QYYRPYCUSA-N
- SMILES： F[C@@H]1[C@@H](CN)O[C@H]([C@@H]1O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

Exact Mass: 268.10859
Monoisotopic Mass: 268.108
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 337
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _0.8
Topological Polar Surface Area: 125Å²

Experimental Properties

Density: 2.01
Boiling Point: 601.9°Cat760mmHg
Flash Point: 317.8°C
Refractive Index: 1.859
PSA: 125.1

Adenosine,5'-amino-3',5'-dideoxy-3'-fluoro- (9CI) Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
3. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

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